Cas no 131215-93-5 (1-Dodecanol, 12-mercapto-)

• Product Name: 1-Dodecanol, 12-mercapto-
• CAS No: 131215-93-5
• MF: C₁₂H₂₆OS
• MW: 218.39924287796
• CID: 1227621
• PubChem ID: 15274183
• Update Time: 2025-04-20

1-Dodecanol, 12-mercapto- Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanol, 12-mercapto-
• 12-sulfanyldodecan-1-ol
• 12-hydroxy-dodecanethiol
• DTXSID40570858
• SCHEMBL945637
• 131215-93-5

• Inchi： 1S/C12H26OS/c13-11-9-7-5-3-1-2-4-6-8-10-12-14/h13-14H,1-12H2
• InChI Key： GZIVLHHHMYFKKC-UHFFFAOYSA-N
• SMILES： SCCCCCCCCCCCCO

Computed Properties

• Exact Mass: 218.17043662g/mol
• Monoisotopic Mass: 218.17043662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 96.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 21.2Ų